3-(2-Methoxyvinyl)benzonitrile
Overview
Description
3-(2-Methoxyvinyl)benzonitrile is a chemical compound with the molecular formula C10H9NO . It contains a total of 21 bonds, including 12 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 1 double bond, 1 triple bond, 6 aromatic bonds, 1 six-membered ring, 1 aromatic nitrile, and 1 aliphatic ether .
Molecular Structure Analysis
The molecular structure of 3-(2-Methoxyvinyl)benzonitrile includes a six-membered aromatic ring, a nitrile group, and an aliphatic ether . The InChI code for this compound is 1S/C10H9NO/c1-12-6-5-9-3-2-4-10(7-9)8-11/h2-7H,1H3/b6-5+ .Chemical Reactions Analysis
The [3+2] cycloaddition reactions of benzonitrile oxide with ethyl trans-cinnamate, ethyl crotonate, and trans-2-penten-1-ol have been studied . The reactions followed a one-step mechanism with asynchronous transition states .Scientific Research Applications
Medicine
3-(2-Methoxyvinyl)benzonitrile: has potential applications in the medical field, particularly in the design and synthesis of apoptotic and antiproliferative agents . These compounds can target both wild and mutant types of EGFR, which are crucial in cancer treatment .
Agriculture
In agriculture, 3-(2-Methoxyvinyl)benzonitrile could be utilized in the development of advanced polymeric materials . These materials help increase the efficiency of pesticides and fertilizers, contributing to sustainable agricultural practices .
Material Science
This compound may play a role in material science, particularly in the synthesis of aromatic, heteroaromatic, and aliphatic nitriles . These nitriles have applications in creating advanced coatings and other materials .
Environmental Science
3-(2-Methoxyvinyl)benzonitrile: could be involved in green synthesis processes . For example, it can be used in the preparation of benzonitrile from benzaldehyde, which is an environmentally friendly approach .
Biochemistry
In biochemistry, 3-(2-Methoxyvinyl)benzonitrile might be used as an intermediate in various biochemical syntheses. It could be part of the pathways to produce essential biochemicals .
Pharmacology
The compound’s potential in pharmacology includes its use as an intermediate in drug synthesis. It could be part of the production process for drugs that require complex aromatic structures .
Chemical Engineering
3-(2-Methoxyvinyl)benzonitrile: can be significant in chemical engineering, where it may be used as a precursor in the synthesis of various chemical products, including those used in pharmaceuticals and material science .
Analytical Chemistry
In analytical chemistry, 3-(2-Methoxyvinyl)benzonitrile could be used as a standard or reference compound in chromatographic analysis, helping to identify and quantify substances within a sample .
properties
IUPAC Name |
3-[(E)-2-methoxyethenyl]benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO/c1-12-6-5-9-3-2-4-10(7-9)8-11/h2-7H,1H3/b6-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AREQFTQQFARETK-AATRIKPKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC=CC1=CC(=CC=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/C=C/C1=CC(=CC=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Methoxyvinyl)benzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.